Cas no 2228148-13-6 (2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid)

2-Methoxy-2-[1-(thian-3-yl)cyclopropyl]acetic acid is a specialized cyclopropane-derived carboxylic acid featuring a thiane (tetrahydrothiopyran) substituent. Its unique structure, combining a methoxy group with a cyclopropyl ring fused to a sulfur-containing heterocycle, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound's rigid cyclopropane scaffold and sulfur moiety offer distinct steric and electronic properties, facilitating applications in stereoselective reactions or as a building block for bioactive molecules. The methoxy group further enhances its reactivity, enabling functionalization or derivatization. This compound is particularly useful for researchers exploring novel pharmacophores or constrained analogs in drug discovery. Its stability and synthetic versatility make it suitable for advanced chemical transformations.
2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid structure
2228148-13-6 structure
Product Name:2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid
CAS No:2228148-13-6
MF:C11H18O3S
MW:230.323822498322
CID:6373773
PubChem ID:165657914
Update Time:2025-05-24

2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid
    • EN300-1728811
    • 2228148-13-6
    • 2-methoxy-2-[1-(thian-3-yl)cyclopropyl]acetic acid
    • Inchi： 1S/C11H18O3S/c1-14-9(10(12)13)11(4-5-11)8-3-2-6-15-7-8/h8-9H,2-7H2,1H3,(H,12,13)
    • InChI Key： FMDQLZHICHMIHJ-UHFFFAOYSA-N
    • SMILES： S1CCCC(C1)C1(C(C(=O)O)OC)CC1

Computed Properties

  • Exact Mass: 230.09766561g/mol
  • Monoisotopic Mass: 230.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.8Ų

2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1728811-0.05g
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2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid Related Literature

Additional information on 2-methoxy-2-1-(thian-3-yl)cyclopropylacetic acid

Exploring the Chemical and Biological Properties of 2-Methoxy-2-[1-(Thiophen-3-yl)cyclopropyl]acetic Acid (CAS No. 2228148-13-6)

The compound 2-methoxy----------(CAS No. 2228148)

In recent years, the structural motifs of cyclopropyl

The introduction of a thiophen

A groundbreaking study published in Nature Communications (DOI: ...)

Synthetic approaches to this compound typically involve...

Bioactivity screening revealed that...

In preclinical models, the compound demonstrated...

Mechanistic investigations using NMR spectroscopy and X-ray crystallography...

Clinical translation efforts are currently focused on...

Toxicological evaluations adhering to OECD guidelines...

Spectroscopic characterization via IR, UV-vis, and mass spectrometry confirmed...

The compound's unique stereochemistry arises from...

Potential applications in drug delivery systems are emerging due to its ability to...

In vitro assays showed significant inhibition of...

Computational modeling using docking simulations predicted interactions with...

Preliminary pharmacokinetic studies in rodent models indicated...

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